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Compound of Interest

Compound Name: SatuMoMab Pendetide
CAS No.: 138955-26-7
Cat. No.: B1181239
Get Quote
. J

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS.

This document provides crucial safety and logistical information for the handling of SatuMoMab
Pendetide, particularly after radiolabeling with Indium-111 (In-111). The non-radioactive
SatuMoMab Pendetide kit itself is not considered hazardous; however, upon the addition of In-
111, the resulting product, Indium In-111 Satumomab Pendetide (OncoScint® CR/OV), is
radioactive and requires strict adherence to radiation safety protocols. The overarching
principle of maintaining radiation exposure As Low As Reasonably Achievable (ALARA) must
be followed at all times.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to protect against gamma radiation and potential contamination
when handling radiolabeled SatuMoMab Pendetide.
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PPE Item Specification Purpose Area of Use

) Radiopharmaceutical
_ Shield the torso from _
Body Protection Lead Apron/Vest o preparation and
gamma radiation. o ]
administration areas.

o All laboratory areas
Prevent contamination _ _
Laboratory Coat ) where radioactive
of personal clothing. )
materials are handled.

Radiopharmaceutical
] Double Disposable Prevent skin preparation,
Hand Protection o o ]
Gloves contamination. administration, and

waste disposal.

For handling ) )
) . Direct handling of
equipment emitting . _ _
o vials or syringes with
Lead Gloves gamma radiation, ) )
_ high concentrations of
such as vials or

_ In-111.
syringes.
Radiopharmaceutical
Eye and Face Leaded Protect the eyes from ]
. o preparation and
Protection Glasses/Goggles scattered radiation. o ]
administration areas.
During the
Protect the face from radiolabeling process
Face Shield splashes of and when handling
radioactive material. liquid radioactive
waste.
Recommended when -
] ] Specific procedures
) ) ) there is a risk of ) o
Respiratory Protection P2 or N95 Respirator with a high risk of

aerosolized )
, _ _ aerosol generation.
radioactive material.

Operational Handling Plan

The safe handling of SatuMoMab Pendetide involves a systematic approach from preparation
to disposal.
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Preparation and Radiolabeling

Designated Area: All radiolabeling procedures must be conducted in a designated and
properly shielded area, such as a shielded hot cell or a fume hood with appropriate lead or
tungsten shielding.[1]

Shielding: Utilize vial shields and syringe shields when handling In-111 and the final
radiolabeled product.[1]

Aseptic Technique: It is essential to adhere to strict aseptic procedures during the
preparation of the radiolabeled product.[2]

Handling Tools: Use tongs or forceps for handling vials and syringes to maximize the
distance from the radioactive source.[1]

Monitoring: Regularly monitor the work area for contamination with a radiation detection
survey meter. Personnel should also monitor their hands for contamination before leaving
the work area.[1]

Administration (in a research setting)

Dose Calibration: The dose of the radiolabeled product must be measured in a dose
calibrator before administration.[2]

Infusion: The typical administration is a slow intravenous infusion over 5 minutes.[3]

Disposal Plan

Radioactive waste must be managed in accordance with federal, state, and local regulations.
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Waste Type

Disposal
Procedure

Container
Requirements

Labeling
Requirements

Solid Waste (gloves,

paper, vials)

Segregate waste
based on the half-life
of the radionuclide.
Store in a designated
decay area until the
radiation level returns
to the background
before disposal as
regular or
biohazardous waste.

Shielded and clearly
labeled radioactive

waste bins.

Isotope, activity level,
initial date of storage,

and "decay by" date.

Liquid Waste (unused,

contaminated)

Store in decay tanks
until radioactivity

reaches a level

acceptable for release

into the sewage
system, following
institutional and

regulatory guidelines.

Shielded containers

for liquid waste.

Isotope, activity level,
initial date of storage,

and "decay by" date.

Sharps (needles,

syringes)

If empty with no
visible residue,
dispose of in a red
sharps container. If
containing residual
volume, it must be
disposed of as
hazardous chemical
waste in a special
"Bulk" waste

container.

Red sharps container
or a special "Bulk”
hazardous chemical

waste container.

Standard biohazard
and radioactive

material labeling.

Experimental Protocols
Radioimmunoscintigraphy Imaging Protocol
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This protocol outlines the key steps for performing radioimmunoscintigraphy in a research
setting using In-111 Satumomab Pendetide.

o Subject Preparation: Ensure the subject is well-hydrated. Obtain baseline vital signs.

» Radiolabeling: Following the manufacturer's instructions, radiolabel SatuMoMab Pendetide
with 5 mCi of Indium-111 chloride.[2][3] The final product should be used within 8 hours of
preparation.[2]

o Administration: Administer 1 mg of the radiolabeled antibody via a slow intravenous infusion
over 5 minutes.[2][3] Monitor vital signs 15 minutes post-infusion.[3]

» Imaging: Imaging can be performed between 48 and 120 hours post-injection.[3]
o Planar Imaging: Acquire 10-minute planar images.[3]

o SPECT Imaging: Single-Photon Emission Computed Tomography (SPECT) of the
abdomen and pelvis is recommended to increase lesion detection.[3]

e Image Analysis: Analyze images for areas of abnormal uptake, keeping in mind the normal
biodistribution of the agent.

Visualizations
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Safe Handling and Disposal Workflow for Radiolabeled SatuMoMab Pendetide
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Caption: Workflow for the safe handling and disposal of radiolabeled SatuMoMab Pendetide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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